molecular formula C4H6BrN3S B6188009 (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol CAS No. 2639441-05-5

(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol

Cat. No. B6188009
CAS RN: 2639441-05-5
M. Wt: 208.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the triazole ring, with the various substituents (bromine, methyl, and thiol groups) attached. The exact spatial arrangement of these groups would depend on the specific conditions under which the compound was synthesized .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromine and thiol groups. The bromine atom could potentially undergo substitution reactions, while the thiol group could engage in oxidation and reduction reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar thiol group could impact its solubility in different solvents .

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical process), it’s difficult to comment on its mechanism of action .

Safety and Hazards

As with any chemical compound, handling “(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties .

Future Directions

The potential applications and future research directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanethiol involves the reaction of 5-bromo-2-methyl-2H-1,2,3-triazole with methanethiol in the presence of a suitable catalyst.", "Starting Materials": [ "5-bromo-2-methyl-2H-1,2,3-triazole", "Methanethiol", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2-methyl-2H-1,2,3-triazole in a suitable solvent such as dichloromethane.", "Step 2: Add methanethiol to the reaction mixture.", "Step 3: Add a suitable catalyst such as triethylamine to the reaction mixture.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Isolate the product by filtration or extraction with a suitable solvent.", "Step 6: Purify the product by recrystallization or chromatography." ] }

CAS RN

2639441-05-5

Molecular Formula

C4H6BrN3S

Molecular Weight

208.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.